Cas no 1351614-89-5 (2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid)
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS026685744
- 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethanone;oxalic acid
- F5671-0072
- VU0518800-1
- SR-01000924303-1
- 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
- 2-(4-(3,4-dimethoxybenzoyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate
- 1351614-89-5
- SR-01000924303
- JCWUGPQXUMJABA-UHFFFAOYSA-N
-
- Inchi: 1S/C19H22N2O5.C2H2O4/c1-24-17-6-5-14(12-18(17)25-2)19(23)21-9-7-20(8-10-21)13-15(22)16-4-3-11-26-16;3-1(4)2(5)6/h3-6,11-12H,7-10,13H2,1-2H3;(H,3,4)(H,5,6)
- InChI Key: JCWUGPQXUMJABA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1)OC)OC)N1CCN(CC(C2=CC=CO2)=O)CC1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 448.14818035g/mol
- Monoisotopic Mass: 448.14818035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 564
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 147Ų
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5671-0072-2μmol |
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351614-89-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5671-0072-1mg |
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351614-89-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5671-0072-2mg |
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid |
1351614-89-5 | 2mg |
$59.0 | 2023-09-09 |
2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid
Research Brief on 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS: 1351614-89-5)
The compound 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS: 1351614-89-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and inflammation-related conditions. The presence of a furan ring and a piperazine moiety suggests its potential as a modulator of key biological pathways, making it a promising candidate for further development.
Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its oxalic acid salt form. The oxalic acid salt has been shown to enhance the compound's solubility and bioavailability, which are critical factors for its pharmacological efficacy. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound, ensuring its suitability for preclinical studies.
In vitro and in vivo studies have demonstrated the compound's ability to interact with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Preliminary results indicate that 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, its neuroprotective properties have been observed in models of neurodegenerative diseases, highlighting its multifaceted therapeutic potential.
The pharmacokinetic profile of the compound has also been a subject of investigation. Studies have revealed favorable absorption and distribution characteristics, with minimal off-target effects. However, further optimization of its metabolic stability and half-life is required to enhance its clinical applicability. Researchers are currently exploring structural modifications to improve these parameters while maintaining the compound's efficacy.
In conclusion, 2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid (CAS: 1351614-89-5) represents a promising candidate for the development of novel therapeutics targeting inflammation and neurological disorders. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties, paving the way for future clinical trials. The compound's unique structural features and demonstrated biological activities make it a valuable addition to the growing arsenal of chemical biology tools and potential drug candidates.
1351614-89-5 (2-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-one; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)